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Compound of Interest

Compound Name: Ethyl 4-bromobenzoate

Cat. No.: B1630516 Get Quote

Ethyl 4-bromobenzoate is a versatile chemical intermediate of significant interest to

researchers in drug development and materials science.[1] As an ester bearing an electron-

withdrawing substituent, its chemical properties make it a valuable building block in a variety of

synthetic transformations.[2] It is frequently employed in cross-coupling reactions and the

synthesis of more complex molecules, serving as a foundational component in the development

of novel pharmaceuticals, agrochemicals, and dyes.[1][2][3]

Given its prevalence in the laboratory, a comprehensive understanding of its safety profile is not

merely a regulatory formality but a cornerstone of responsible research. This guide, prepared

from the perspective of a Senior Application Scientist, moves beyond a simple recitation of

safety data. It aims to provide a deep, mechanistic understanding of the hazards associated

with Ethyl 4-bromobenzoate and to establish self-validating protocols for its safe handling,

storage, and disposal, ensuring the protection of both researchers and the integrity of their work.

Section 1: Chemical and Physical Identity
A precise understanding of a compound's physical properties is the foundation of its safe

handling. For instance, knowing that Ethyl 4-bromobenzoate is a liquid at room temperature

with a low melting point informs the necessary storage and spill-response procedures.[2][4] Its

low water solubility has direct implications for both environmental disposal and firefighting

measures.[2][5]
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Property Value Source(s)

CAS Number 5798-75-4 [2][4]

Molecular Formula C₉H₉BrO₂ [2][4]

Molecular Weight 229.07 g/mol [2][4]

Appearance
Clear, colorless to light yellow

liquid
[2][6]

Melting Point 18 °C [2][4][5]

Boiling Point 131 °C at 14 mmHg [2][7]

Density 1.403 g/mL at 25 °C [2][7]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[5]

Water Solubility Insoluble / Slightly soluble [2][5]

Refractive Index (n20/D) ~1.544 [2][7]

Section 2: Hazard Identification and GHS
Classification
Ethyl 4-bromobenzoate is classified as a hazardous substance under the Globally Harmonized

System (GHS).[8] The primary hazards are related to its irritant properties and its potential

environmental impact. Understanding these classifications is critical for implementing

appropriate safety controls.
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Hazard Class GHS Pictogram Signal Word Hazard Statement(s)

Skin

Corrosion/Irritation

(Category 2)

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt textWarning
H315: Causes skin

irritation.[8]

Serious Eye

Damage/Irritation

(Category 2)

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt textWarning
H319: Causes serious

eye irritation.[8]

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt textWarning
H335: May cause

respiratory irritation.[8]

Hazardous to the

Aquatic Environment,

Long-term Hazard

(Category 2)

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt text(None)

H411: Toxic to aquatic

life with long lasting

effects.[5]

Expert Insight: The irritant nature of this compound is typical for many aromatic esters. The

ester functional group can be hydrolyzed to the corresponding carboxylic acid and alcohol,

which can disrupt cell membranes. The bromine atom enhances the molecule's reactivity and

lipophilicity, potentially increasing its ability to penetrate skin and mucous membranes, leading

to irritation.

Section 3: Safe Handling, Storage, and Reactivity
A proactive approach to safety is paramount. The following protocols are designed to minimize

exposure and prevent incidents.

Handling Protocols
Engineering Controls: All manipulations of Ethyl 4-bromobenzoate must be conducted in a

certified chemical fume hood to prevent inhalation of vapors or mists.[8][9][10] Ensure that an

eyewash station and safety shower are readily accessible.[8]
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Personal Contact Avoidance: Avoid all personal contact, including inhalation and contact with

skin and eyes.[11] Do not eat, drink, or smoke in the laboratory area.[11]

Grounding and Bonding: While the flash point is high, it is good practice to prevent the

buildup of static electricity when transferring larger quantities.

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or

leaving the laboratory.[9][11] Contaminated work clothing should not be allowed out of the

workplace and should be laundered separately.[11]

Storage Protocols
Container Integrity: Store in the original, tightly sealed container to prevent leakage and

contamination.[9][11] Containers that have been opened must be carefully resealed and kept

upright.[9]

Storage Environment: Keep containers in a cool, dry, and well-ventilated area.[8][9][11] The

recommended storage temperature is room temperature.[2][12]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents and

strong acids, to prevent hazardous reactions.[8][9] Also, store away from foodstuff containers.

[11]

Stability and Reactivity
Chemical Stability: The compound is stable under recommended storage conditions.[8][9]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[8][9]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can

release toxic and irritating gases and vapors, including carbon monoxide (CO), carbon

dioxide (CO₂), and hydrogen bromide gas.[8][9]

Section 4: Exposure Control and Personal Protective
Equipment (PPE)
The hierarchy of controls dictates that engineering controls (fume hoods) are the first line of

defense. However, appropriate PPE is mandatory as a crucial secondary barrier.
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Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[8] Standard

safety glasses do not provide adequate protection against splashes.

Skin Protection:

Gloves: Handle with chemically resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity before use.[9] Use proper glove removal technique (without touching

the glove's outer surface) to avoid skin contact.[9] Dispose of contaminated gloves after

use in accordance with laboratory procedures.[9]

Lab Coat: A flame-retardant lab coat or impervious clothing must be worn to protect street

clothes and prevent skin exposure.[9]

Respiratory Protection: Under normal laboratory use within a fume hood, respiratory

protection is not typically required. If engineering controls fail or for large-scale operations, a

NIOSH/MSHA-approved respirator with appropriate cartridges should be used.[8][9]

Workflow for Donning and Doffing PPE

Donning Sequence (Clean Area) Doffing Sequence (At Exit)

1. Lab Coat 2. Eye Protection
(Goggles/Face Shield) 3. Gloves Enter Lab &

Perform Work
1. Gloves

(Contaminated) 2. Lab Coat 3. Eye Protection Wash HandsStart

Click to download full resolution via product page

Caption: Logical workflow for the correct sequence of donning and doffing Personal Protective

Equipment (PPE).

Section 5: First Aid and Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC249760100&productDescription=ETHYL+4-BROMOBENZOATE+9+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1769862093_ETHYL-4-BROMOBENZOATE-CASNO-5798-75-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1769862093_ETHYL-4-BROMOBENZOATE-CASNO-5798-75-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1769862093_ETHYL-4-BROMOBENZOATE-CASNO-5798-75-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1769862093_ETHYL-4-BROMOBENZOATE-CASNO-5798-75-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC249760100&productDescription=ETHYL+4-BROMOBENZOATE+9+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1769862093_ETHYL-4-BROMOBENZOATE-CASNO-5798-75-4-MSDS.pdf
https://www.benchchem.com/product/b1630516?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: If vapors are inhaled, immediately move the person to fresh air.[8][9] If the person

is not breathing, give artificial respiration. Seek medical attention.[8][9]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water for at least 15 minutes.[8][9] If skin irritation occurs, get medical advice.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[8] Remove contact lenses if present and easy to do so.[8][11] If eye irritation

persists, seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

[9] Clean the mouth with water and drink plenty of water afterward.[8] Consult a physician

immediately.[9]

Spill and Leak Response Protocol
A minor spill in a laboratory setting can be managed by trained personnel by following a

systematic procedure.

Alert & Assess: Alert personnel in the immediate area. Assess the extent of the spill and any

immediate fire or inhalation hazards.

Secure: Restrict access to the spill area. Ensure the fume hood is operating correctly.

Protect: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat.

Contain & Absorb: Contain the spill with an inert absorbent material such as sand, vermiculite,

or a commercial sorbent.[8][9][11] Do not use combustible materials like paper towels to

absorb the bulk of the spill.

Clean & Decontaminate: Carefully scoop the absorbed material into a suitable, labeled

container for hazardous waste.[9] Wipe the spill area with a cloth or sponge, then

decontaminate with soap and water. All cleaning materials must be disposed of as hazardous

waste.

Dispose: Seal and label the waste container as "Halogenated Organic Waste" containing

Ethyl 4-bromobenzoate.[10] Arrange for disposal through your institution's environmental

health and safety office.[9]
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Spill Response Decision Workflow
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Caption: A decision-making workflow for responding to a chemical spill in the laboratory.

Section 6: Disposal Considerations
Proper waste management is a critical aspect of laboratory safety and environmental

responsibility.

Waste Classification: Ethyl 4-bromobenzoate is a halogenated organic compound and must

be disposed of as hazardous waste.[10]

Segregation is Key: Crucially, this waste stream must be segregated from non-halogenated

organic waste.[10] Mixing waste streams can complicate the disposal process and increase

costs. Do not let the product enter drains or the sewer system, as it is toxic to aquatic life.[8]

[9]

Procedure: Collect surplus and non-recyclable solutions in a designated, properly labeled,

and sealed container for "Halogenated Organic Waste."[10] Contact a licensed professional

waste disposal service for removal.[9]

Contaminated Packaging: Dispose of "empty" containers as unused product, as they will

contain chemical residue.[9] The rinsate from cleaning containers must also be collected as

hazardous waste.[10]

Section 7: Toxicological and Ecological Information
Toxicological Summary: To the best of current knowledge, the chemical, physical, and

toxicological properties of Ethyl 4-bromobenzoate have not been thoroughly investigated.[9]

The primary known effects are irritation to the skin, eyes, and respiratory system.[8][13] No

component of this product is identified as a probable, possible, or confirmed human

carcinogen by IARC.[9]

Ecological Summary: The compound is classified as toxic to aquatic life with long-lasting

effects.[5][13] Therefore, it should not be released into the environment.[8][9] Due to its low

water solubility, it is not likely to be mobile in the environment.[8] Data on persistence,

degradability, and bioaccumulation are largely unavailable.[9]

Conclusion
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Ethyl 4-bromobenzoate is an indispensable tool in the synthetic chemist's arsenal. Its utility,

however, is paired with distinct hazards that demand respect and careful management. By

moving beyond mere compliance and embracing a scientifically grounded understanding of its

properties and risks, researchers can create a self-validating system of safety. The protocols

and insights outlined in this guide—from proactive handling and storage to robust emergency

preparedness—are designed to empower scientists to work with this compound confidently and

safely, fostering a culture where scientific advancement and personal safety are inextricably

linked.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630516#ethyl-4-bromobenzoate-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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